Cas no 98708-80-6 (2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid)

2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid is a non-natural amino acid derivative featuring a tert-butyl-substituted phenyl group, which enhances its steric and electronic properties. This compound is particularly valuable in peptide synthesis and medicinal chemistry, where the bulky tert-butyl group can influence conformational stability and receptor binding interactions. Its structural characteristics make it useful for designing enzyme inhibitors, bioactive peptides, and other pharmacologically relevant molecules. The tert-butyl moiety also improves lipophilicity, potentially enhancing membrane permeability in drug development applications. This amino acid derivative is typically employed as a building block in organic and bioconjugation chemistry, offering researchers a versatile tool for tailoring molecular properties.

2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid structure

98708-80-6 structure

Product Name:2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid

CAS No:98708-80-6

MF:C₁₃H₁₉NO₂

MW:221.29546380043

MDL:MFCD05227971

CID:801995

PubChem ID:4388029

Update Time:2025-10-31

2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid
- 4-tert-Butyl-DL-phenylalanine
- Phenylalanine,4-(1,1-dimethylethyl)-
- 4-(1,1-Dimethylethyl)phenylalanine
- AKOS016844024
- 2-amino-3-(4-tert-butylphenyl)propanoic Acid
- p-tert-Butylphenylalanine, DL-
- MFCD02259529
- SCHEMBL383813
- CSJZKSXYLTYFPU-UHFFFAOYSA-N
- DL-4-tert-Butylphenylalanine (H-DL-Phe(4-tBu)-OH)
- DL-Phenylalanine, 4-(1,1-dimethylethyl)-
- UNII-V7SND02UUK
- 4-(tert-Butyl)-DL-phenylalanine
- SY110085
- N10919
- V7SND02UUK
- SOLVENTORANGE63
- SY044886
- DL-4-TERT-BUTYLPHENYLALANINE
- CS-0154899
- DTXSID90402736
- 4-(1,1-Dimethylethyl)-DL-phenylalanine
- AB11722
- BCP11602
- AKOS000173370
- 4-t-butyl-D,L-phenylalanine
- MFCD02259528
- 4-(tert-Butyl)-D-phenylalanine
- 4-(tert-Butyl)-L-phenylalanine
- AS-75832
- AB21667
- A858516
- 98708-80-6
- L-Phenylalanine,4-(1,1-dimethylethyl)-
- 3-(3,6-DIOXO-3,6-DIHYDROPYRIDAZIN-1(2H)-YL)PROPANOICACID
- AB11725
- SY254890
- MFCD05227971
- DB-319254
- D-4-TERT-BUTYLPHENYLALANINE
- L-4-TETR-BUTYLPHENYLALANINE
- D-4-TETR-BUTYLPHENYLALANINE
- MDL： MFCD05227971
- Inchi： 1S/C13H19NO2/c1-13(2,3)10-6-4-9(5-7-10)8-11(14)12(15)16/h4-7,11H,8,14H2,1-3H3,(H,15,16)
- InChI Key： CSJZKSXYLTYFPU-UHFFFAOYSA-N
- SMILES： OC(C(CC1C=CC(=CC=1)C(C)(C)C)N)=O

Computed Properties

Exact Mass: 221.141578849g/mol
Monoisotopic Mass: 221.141578849g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 63.3Å²

Experimental Properties

Density: 1.084
Boiling Point: 347.5 ℃ at 760 mmHg

2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid Pricemore >>

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